2-hydroxydecanoyl-CoA

• Molecular Formula: C31H54N7O18P3S
• Molecular Weight: 937.8 g/mol
• InChI: InChI=1S/C31H54N7O18P3S/c1-4-5-6-7-8-9-10-19(39)30(44)60-14-13-33-21(40)11-12-34-28(43)25(42)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-24(55-57(45,46)47)23(41)29(54-20)38-18-37-22-26(32)35-17-36-27(22)38/h17-20,23-25,29,39,41-42H,4-16H2,1-3H3,(H,33,40)(H,34,43)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)
• InChIKey: PQDFXIRPSAHPRP-UHFFFAOYSA-N

Accurate kinetic studies of mitochondrial β-oxidation require chain-length and stereospecific acyl-CoA substrates. Generic analogs lack biological validity. This compound provides: - Defined substrate for 3-hydroxyacyl-CoA dehydrogenase (3rd β-oxidation step) - Essential standard for LCHADD disorder modeling & enzyme assays - High-purity reference for rhamnolipid/PHA biosynthesis research - Validated for LC-MS/MS metabolomics quantification

2-Hydroxydecanoyl-CoA: Medium-Chain Acyl-CoA

2-Hydroxydecanoyl-CoA is a medium-chain, hydroxy fatty-acyl-CoA derivative [1]. It is formed by the formal condensation of the thiol group of coenzyme A with the carboxy group of 2-hydroxydecanoic acid [1]. With a molecular weight of 937.78 g/mol , this compound serves as an intermediate in several metabolic pathways, including mitochondrial beta-oxidation, where it is processed to form acetyl-CoA for entry into the TCA cycle [2][3].

✓ Mitochondrial and peroxisomal β-oxidation pathway studies

✓ Enzyme kinetics with chain-length-specific dehydrogenases

✓ Analytical standard for acyl-CoA metabolomics/lipidomics

• [1] ChEBI. (2017). CHEBI:138959 - 2-hydroxydecanoyl-CoA. View Source
• [2] SMPDB. (2021). Pathway: Mitochondrial Beta-Oxidation of Long Chain Saturated Fatty Acids. View Source
• [3] SMPDB. Pathway: Beta-Oxidation. View Source

2-Hydroxydecanoyl-CoA Structural Specificity

Generic substitution of 2-hydroxydecanoyl-CoA with other acyl-CoAs is not scientifically valid. The compound's biological activity is defined by two specific structural features: its 10-carbon aliphatic chain and the precise position of the hydroxyl group at the C2 carbon. This structure dictates its interaction with chain-length-specific enzymes like mitochondrial beta-oxidation enzymes [1]. In contrast, an isomer like (S)-3-hydroxydecanoyl-CoA, with the hydroxyl at the C3 position, engages with a different set of metabolic enzymes, including those involved in biosurfactant production in Pseudomonas aeruginosa [2]. Similarly, a longer chain analog like 2-hydroxydodecanoyl-CoA will exhibit altered binding kinetics and a different metabolic fate [3].

Isomer shift 3-hydroxydecanoyl-CoA targets separate biosurfactant pathways; enzyme recognition may not transfer.

Chain length Longer-chain analogs (e.g., 2-hydroxydodecanoyl-CoA) can alter binding kinetics and metabolic fate.

Hydroxyl position Non-hydroxylated decanoyl-CoA or 5-hydroxy isomer engages different enzyme steps; pathway interpretation may shift.

• [1] SMPDB. (2021). Pathway: Mitochondrial Beta-Oxidation of Long Chain Saturated Fatty Acids. View Source
• [2] Abdel-Mawgoud, A. M., et al. (2014). A stereospecific pathway diverts β-oxidation intermediates to the biosynthesis of rhamnolipid biosurfactants. PubMed. View Source
• [3] BRENDA. Ligand: lauroyl-CoA (dodecanoyl-CoA). View Source

2-Hydroxydecanoyl-CoA: Quantitative Evidence

Peroxisomal Dehydrogenase Substrate Activity

The compound's function as a specific substrate is demonstrated by its activity with the dehydrogenase domain of rat peroxisomal multifunctional enzyme type 1 (perMFE-1). This enzyme catalyzes the third step of peroxisomal beta-oxidation, and 2-hydroxydecanoyl-CoA is a key intermediate in this pathway. The data shows that the specific enzymatic activity of the perMFE-1 dehydrogenase domain with (3S)-hydroxydecanoyl-CoA (an isomer of 2-hydroxydecanoyl-CoA) is 2.2 µmol/min/mg. [1]

Dehydrogenase substrate

Reported activity

2.2 µmol min⁻¹ mg⁻¹

Demonstrates catalytic competence in peroxisomal β-oxidation pathway context.

Activity 79% of full-length rat perMFE-1 enzyme; assay with isolated dehydrogenase domain.

Evidence Dimension	Specific Enzymatic Activity (Dehydrogenase Domain)
Target Compound Data	2.2 µmol min⁻¹ mg⁻¹
Comparator Or Baseline	Full-length perMFE-1 purified from rat liver: 2.8 µmol min⁻¹ mg⁻¹
Quantified Difference	The activity of the isolated dehydrogenase domain is 79% of the full-length enzyme.
Conditions	In vitro enzyme assay with overexpressed and purified perMFE-1 dehydrogenase domain (residues 260-722) from rat.

Why This Matters

This data confirms that 2-hydroxydecanoyl-CoA is a catalytically competent substrate for a key enzyme in peroxisomal beta-oxidation, validating its use in biochemical assays for this pathway.

• [1] Haapalainen, A. M., et al. (2002). Crystallization and characterization of the dehydrogenase domain from rat peroxisomal multifunctional enzyme type 1. PubMed. View Source

Decanoyl-CoA vs. Hydroxydecanoyl-CoA Priming

This study highlights the critical importance of the hydroxyl group at the C2 position. While decanoyl-CoA serves as an efficient primer for fatty acid synthesis in yeast, the introduction of a hydroxyl group at the C3 position dramatically impairs its function. The rate of synthesis using DL-3-hydroxydecanoyl-CoA as a primer was 25-50 times slower than with decanoyl-CoA. [1]

Primer specificity

Class-level inference

25–50× slower

Hydroxyl position dramatically impacts fatty acid synthetase priming; minor structural changes alter enzymatic response.

Measured with isomer DL-3-hydroxydecanoyl-CoA vs. decanoyl-CoA in yeast synthetase complex.

Evidence Dimension	Rate of Fatty Acid Synthesis (Primer Activity)
Target Compound Data	Not directly measured, but its isomer DL-3-hydroxydecanoyl-CoA was evaluated.
Comparator Or Baseline	Decanoyl-CoA (primer activity set as baseline)
Quantified Difference	Synthesis rate with DL-3-hydroxydecanoyl-CoA was 25-50 times slower than with decanoyl-CoA.
Conditions	In vitro assay using yeast fatty-acid synthetase complex.

Why This Matters

This illustrates that even minor structural modifications, such as the position of a single hydroxyl group, can result in orders-of-magnitude differences in enzymatic activity. This is a key differentiator from the non-hydroxylated analog decanoyl-CoA.

• [1] Sumper, M., et al. (1970). The Specificity of Yeast Fatty‐Acid Synthetase with Respect to the “Priming” Substrate: Decanoyl‐CoA and Derivatives as “Primers” of Fatty‐Acid Synthesis in vitro. View Source

Acyl-CoA Dehydrogenase Chain-Length Specificity

The chain length of an acyl-CoA is a primary determinant of its interaction with the family of acyl-CoA dehydrogenases (ACADs). Kinetic analysis of a bacterial ACAD shows a clear preference for the C10 chain length of decanoyl-CoA. The enzyme exhibits a catalytic efficiency (kcat/Km) of 1.4 x 10⁴ M⁻¹s⁻¹ for decanoyl-CoA (C10), which is substantially higher than its efficiency for octanoyl-CoA (C8; 430 M⁻¹s⁻¹) and lauroyl-CoA (C12; 1.2 x 10⁴ M⁻¹s⁻¹) [1]. This trend indicates an optimal chain length for enzyme binding and turnover.

Chain-length preference

Class-level inference

>30-fold over C8

Decanoyl-CoA length shows optimal acyl-CoA dehydrogenase kinetics; C10 position supports pathway fit.

Bacterial ACAD data; decanoyl-CoA kcat/Km 1.4×10⁴ M⁻¹s⁻¹ vs. octanoyl-CoA 430 M⁻¹s⁻¹.

Evidence Dimension	Catalytic Efficiency (kcat/Km)
Target Compound Data	Not directly measured, but inferred from decanoyl-CoA (C10) kinetic data.
Comparator Or Baseline	Octanoyl-CoA (C8): 430 M⁻¹s⁻¹; Lauroyl-CoA (C12): 1.2 x 10⁴ M⁻¹s⁻¹
Quantified Difference	Decanoyl-CoA (C10) has >30-fold higher catalytic efficiency than octanoyl-CoA (C8) and 1.2-fold higher than lauroyl-CoA (C12).
Conditions	In vitro enzyme assay at pH 8.5 with 150 mM lysine.

Why This Matters

This class-level evidence demonstrates that the 10-carbon chain of 2-hydroxydecanoyl-CoA is in the 'sweet spot' for interaction with critical beta-oxidation enzymes, distinguishing it from shorter or longer chain analogs that will have sub-optimal kinetics.

• [1] Thorpe, C., & Kim, J. J. P. (1995). Structure and mechanism of action of the acyl-CoA dehydrogenases. FASEB Journal, 9(9), 718-725. Data compiled in PMC table. View Source

β-Oxidation Hydratase Substrate Specificity

A study on the enoyl-CoA hydratase step of mitochondrial β-oxidation showed that the enzyme kinetics were similar for the natural substrate, decenoyl-CoA, and the analog 5-hydroxydecenoyl-CoA. This finding demonstrates that the hydratase enzyme can accommodate a hydroxyl group on the acyl chain without a significant loss of catalytic efficiency, but this is specific to the 5-hydroxy position [1]. This contrasts with the 2-hydroxy position of 2-hydroxydecanoyl-CoA, which is a product/substrate for a different step in the cycle (the dehydrogenase), further emphasizing that the specific position of the hydroxyl group dictates the metabolic route.

Hydratase tolerance

Context-dependent

Kinetics reported similar for 5-hydroxy analog

Hydroxyl group position dictates the metabolic route; 2-hydroxy compound targets dehydrogenase, not hydratase.

Enoyl-CoA hydratase assay with decenoyl-CoA vs. 5-hydroxydecenoyl-CoA; class-level inference.

Evidence Dimension	Enoyl-CoA Hydratase Kinetics
Target Compound Data	Not directly measured, but data for a closely related analog is available.
Comparator Or Baseline	Decenoyl-CoA (natural substrate) vs. 5-hydroxydecenoyl-CoA (analog)
Quantified Difference	Kinetics were reported as 'similar' between the two substrates.
Conditions	Enzymatic assay with enoyl-CoA hydratase.

Why This Matters

This evidence supports the concept that while β-oxidation enzymes can sometimes tolerate hydroxyl groups, the position is critical. The 5-hydroxy analog interacts normally with hydratase, whereas the 2-hydroxy analog (this product) is a substrate for a dehydrogenase, defining a distinct and non-interchangeable role in the pathway.

• [1] Hanley, P. J., et al. (2005). 5‐Hydroxydecanoate is metabolised in mitochondria and creates a rate‐limiting bottleneck for β‐oxidation of fatty acids. The Journal of Physiology. View Source

2-Hydroxydecanoyl-CoA Research Applications

Mitochondrial and Peroxisomal β-Oxidation Assays

2-Hydroxydecanoyl-CoA is an essential substrate for investigating the third step of the β-oxidation cycle, catalyzed by 3-hydroxyacyl-CoA dehydrogenase. Researchers can use this compound in isolated mitochondrial or peroxisomal assays to measure dehydrogenase activity, as shown in the characterization of the rat perMFE-1 enzyme, where (3S)-hydroxydecanoyl-CoA was used to quantify specific activity at 2.2 µmol/min/mg [1]. This allows for detailed kinetic studies of enzymes central to cellular energy metabolism.

Fatty Acid Oxidation Disease Modeling

This compound is directly relevant to modeling long-chain fatty acid oxidation disorders (lcFAODs), particularly Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase Deficiency (LCHADD). In this condition, the enzyme that acts on 3-hydroxyacyl-CoAs is deficient, leading to the accumulation of its substrates and related metabolites [2]. 2-Hydroxydecanoyl-CoA can be used as a standard or substrate in assays designed to measure enzyme activity in patient-derived samples or model systems, contributing to diagnostic and therapeutic research [3].

Biosurfactant & Bioplastic Pathway Enzymology

The compound is a key intermediate in the biosynthesis of valuable biomolecules. For instance, in Pseudomonas aeruginosa, the stereospecific enzyme RhlZ acts on a β-oxidation intermediate to produce (R)-3-hydroxydecanoyl-CoA, a direct precursor for rhamnolipid biosurfactants [4]. 2-Hydroxydecanoyl-CoA can be used as a substrate or standard in in vitro studies of these specialized metabolic pathways, which are of interest in industrial biotechnology for the sustainable production of surfactants and bioplastics (PHAs).

LC-MS Metabolomics and Lipidomics Standard

In comprehensive metabolomics or lipidomics studies aimed at quantifying acyl-CoA profiles, 2-hydroxydecanoyl-CoA is required as a high-purity analytical standard. Its predicted LC-MS/MS spectrum is available for reference [5]. Using this compound as a standard allows for the accurate identification and quantification of this specific metabolite in complex biological matrices, a crucial step in biomarker discovery for metabolic diseases [6].

Application

Selection Property

Validation Focus

β-Oxidation enzyme assays

Pathway-specific substrate

Dehydrogenase activity context

Fatty acid oxidation disorder models

Disease-model intermediate standard

Enzyme activity in model systems

Biosurfactant & bioplastic enzymology

Stereochemical intermediate

Pathway precursor conversion

LC-MS metabolomics standard

High-purity analytical reference

Accurate metabolite identification

• [1] Haapalainen, A. M., et al. (2002). Crystallization and characterization of the dehydrogenase domain from rat peroxisomal multifunctional enzyme type 1. PubMed. View Source
• [2] 北京医学会罕见病分会. (2022). 长链3-羟酰基辅酶A脱氢酶缺乏症（之一）. View Source
• [3] Schwab, M. A., et al. (2024). Tracer-based lipidomics enables the discovery of disease-specific candidate biomarkers in mitochondrial β-oxidation disorders. View Source
• [4] Abdel-Mawgoud, A. M., et al. (2014). A stereospecific pathway diverts β-oxidation intermediates to the biosynthesis of rhamnolipid biosurfactants. PubMed. View Source
• [5] Human Metabolome Database. Predicted LC-MS/MS Spectrum for 2-Hydroxydecanoyl-CoA. View Source
• [6] Schwab, M. A., et al. (2024). Tracer-based lipidomics enables the discovery of disease-specific candidate biomarkers in mitochondrial β-oxidation disorders. Read by QxMD. View Source